Cas no 68527-48-0 (1,3-bis[2-(tert-butylperoxy)propan-2-yl]-5-(propan-2-yl)benzene)

• Product name: 1,3-bis[2-(tert-butylperoxy)propan-2-yl]-5-(propan-2-yl)benzene
• CAS No: 68527-48-0
• MF: C₂₃H₄₀O₄
• MW: 380.561307907104
• CID: 1728825
• PubChem ID: 110453

1,3-bis[2-(tert-butylperoxy)propan-2-yl]-5-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis[2-(tert-butylperoxy)propan-2-yl]-5-(propan-2-yl)benzene
• 1,3-bis(2-tert-butylperoxypropan-2-yl)-5-propan-2-ylbenzene
• 5-(1-Methylethyl)-1,3-bis[1-methyl-1-[(1,1-dimethylethyl)peroxy]ethyl]benzene
• Peroxide, [[5-(1-methylethyl)-1,3-phenylene]bis(1-methylethylidene)]bis[(1,1-dimethylethyl)
• MOMVINJLAGHGBN-UHFFFAOYSA-N
• 68527-48-0
• alpha,alpha'-Bis(tert-butylperoxy)-1,3,5-triisopropylbenzene
• Peroxide, 1,1'-((5-(1-methylethyl)-1,3-phenylene)bis(1-methylethylidene))bis(2-(1,1-dimethylethyl)
• DTXSID7071602
• Peroxide, ((5-(1-methylethyl)-1,3-phenylene)bis(1-methylethylidene))bis((1,1-dimethylethyl)

• Inchi： InChI=1S/C23H40O4/c1-16(2)17-13-18(22(9,10)26-24-20(3,4)5)15-19(14-17)23(11,12)27-25-21(6,7)8/h13-16H,1-12H3
• InChI Key： MOMVINJLAGHGBN-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=CC(=C1)C(C)(C)OOC(C)(C)C)C(C)(C)OOC(C)(C)C

Computed Properties

• Exact Mass: 380.2928
• Monoisotopic Mass: 380.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 5.6

Experimental Properties

• PSA: 36.92